2-(3,5-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide

Specification

• Molecular Formula: C20H21NO4
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 2-(3,5-dimethylphenoxy)-N,N-bis(furan-2-ylmethyl)acetamide
• Standard InChI: InChI=1S/C20H21NO4/c1-15-9-16(2)11-19(10-15)25-14-20(22)21(12-17-5-3-7-23-17)13-18-6-4-8-24-18/h3-11H,12-14H2,1-2H3
• Standard InChI Key: PQCUTKWYLUGXCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)N(CC2=CC=CO2)CC3=CC=CO3)C

Introduction

Chemical Identity and Structural Characteristics

Molecular Composition and Nomenclature

2-(3,5-Dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide (IUPAC name: 2-(3,5-dimethylphenoxy)-N,N-bis(furan-2-ylmethyl)acetamide) is an organic compound with the molecular formula C₂₀H₂₁NO₄ and a molecular weight of 339.4 g/mol. Its structure integrates a central acetamide group flanked by a 3,5-dimethylphenoxy moiety and two furan-2-ylmethyl substituents (Fig. 1).

Table 1: Key Chemical Identifiers

Property	Value
Molecular Formula	C₂₀H₂₁NO₄
Molecular Weight	339.4 g/mol
SMILES	CC1=CC(=CC(=C1)OCC(=O)N(CC2=CC=CO2)CC3=CC=CO3)C
InChIKey	PQCUTKWYLUGXCV-UHFFFAOYSA-N
PubChem CID	16447323

The compound’s stereoelectronic properties are influenced by the electron-rich furan rings and the steric bulk of the dimethylphenoxy group, which may impact its reactivity and intermolecular interactions.

Synthesis Pathways and Methodological Considerations

General Synthetic Strategies

While detailed synthetic protocols for 2-(3,5-dimethylphenoxy)-N,N-bis(2-furylmethyl)acetamide remain sparsely documented, analogous acetamide syntheses typically involve:

• Acylation: Reaction of 3,5-dimethylphenol with chloroacetyl chloride to form 2-chloro-N-(3,5-dimethylphenoxy)acetamide.

• N-Alkylation: Subsequent treatment with furfurylamine derivatives to introduce the furylmethyl groups.

Key Challenges:

• Regioselectivity: Ensuring selective alkylation at the acetamide nitrogen without side reactions at the phenolic oxygen.

• Purification: Separation of byproducts arising from incomplete alkylation or furan ring oxidation.

Target Pathway	Potential Mechanism
Oxidative Stress Response	NQO1 activation via Keap1-Nrf2-ARE signaling
Microbial Growth	Inhibition of cell wall synthesis enzymes
Apoptosis Regulation	Modulation of Bcl-2/Bax protein ratios

Applications in Medicinal Chemistry

Drug Design and Structural Optimization

The compound’s furan and acetamide motifs are frequently exploited in drug discovery:

• Furan Rings: Serve as bioisosteres for phenyl groups, enhancing solubility while maintaining aromatic interactions.

• Acetamide Backbone: Facilitates hydrogen bonding with target proteins, as seen in kinase inhibitors.

Case Study:
Replacing the 3,5-dimethylphenoxy group with a 3,4-dimethyl variant (as in PubChem CID 16452630) alters logP values from 3.2 to 3.8, significantly affecting membrane permeability.

Comparative Analysis with Structural Analogs

Table 3: Structural Modifications and Bioactivity

Compound	Substituent Variation	Bioactivity Change
VC15302465 (This Compound)	3,5-dimethylphenoxy	Moderate NQO1 induction
PubChem CID 16452630	3,4-dimethylphenoxy	Enhanced antimicrobial activity
BK3C231	Stilbene-acetamide hybrid	Strong cytoprotective effects

The 3,5-dimethyl substitution appears to balance steric bulk and electronic effects, favoring enzyme induction over direct antimicrobial action.